(4-Chloro-5-(difluoromethoxy)-2-fluorophenyl)hydrazine

• CAS No.: 106969-12-4
• Molecular Formula: C7H6ClF3N2O
• Molecular Weight: 226.58 g/mol
• IUPAC Name: [4-chloro-5-(difluoromethoxy)-2-fluorophenyl]hydrazine
• InChI: InChI=1S/C7H6ClF3N2O/c8-3-1-4(9)5(13-12)2-6(3)14-7(10)11/h1-2,7,13H,12H2
• InChI Key: PMPPQLFABJEMBD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1OC(F)F)Cl)F)NN

Description

(4-Chloro-5-(difluoromethoxy)-2-fluorophenyl)hydrazine is a useful research compound. Its molecular formula is C7H6ClF3N2O and its molecular weight is 226.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.3 g of 4-chloro-2-fluoro-5-difluoromethoxyaniline XIII-1 and 106 ml of hydrochloric acid was stirred at 0° C. A solution of 4.76 g of sodium nitrite in 35.4 ml of water was dropwise added in 10 minutes to the mixture, which was stirred at 0° to 5° C. for an hour. A solution of 35.4 g of stannous chloride dihydrate in 35.4 ml of hydrochloric acid was dropwise added in 15 minutes to the mixture, which was stirred at 0° to 5° C. for 2 hours. The reaction mixture was basified with 10% aqueous sodium hydroxide and shaken with chloroform. The chloroform layer was dried and concentrated, and 12.7 g of the titled compound XIV-1 thus obtained was used for the subsequent reaction without purification.